3-[2-(4-fluorophenyl)ethyl]-1-[2-(1H-1,2,4-triazol-3-yl)benzoyl]piperidine

• IUPAC Name: [3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]-[2-(1H-1,2,4-triazol-5-yl)phenyl]methanone
• InChI: InChI=1S/C22H23FN4O/c23-18-11-9-16(10-12-18)7-8-17-4-3-13-27(14-17)22(28)20-6-2-1-5-19(20)21-24-15-25-26-21/h1-2,5-6,9-12,15,17H,3-4,7-8,13-14H2,(H,24,25,26)
• InChI Key: OBBMWUCWOCPYCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=C2C3=NC=NN3)CCC4=CC=C(C=C4)F
• Molecular Formula: C22H23FN4O
• Molecular Weight: 378.4 g/mol

Description

The compound “3-[2-(4-fluorophenyl)ethyl]-1-[2-(1H-1,2,4-triazol-3-yl)benzoyl]piperidine” is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a triazole ring, and a piperidine ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenyl group, the triazole ring, and the piperidine ring would all contribute to the overall structure. These groups could influence the compound’s reactivity, stability, and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the fluorophenyl group could undergo electrophilic aromatic substitution reactions, while the triazole ring could participate in reactions with electrophiles or nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase the compound’s stability and affect its polarity.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. For example, many drugs work by binding to a specific protein in the body and altering its function.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. This could involve testing its biological activity, studying its reactions with other compounds, or investigating its physical properties.